Cas no 1261440-45-2 (3-(3'-(Difluoromethoxy)-2'-iodophenyl)propionaldehyde)
3-(3'-(Difluoromethoxy)-2'-iodophenyl)propionaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(3'-(Difluoromethoxy)-2'-iodophenyl)propionaldehyde
-
- Inchi: 1S/C10H9F2IO2/c11-10(12)15-8-5-1-3-7(9(8)13)4-2-6-14/h1,3,5-6,10H,2,4H2
- InChI Key: JFXUTDSKIWXEBF-UHFFFAOYSA-N
- SMILES: IC1C(=CC=CC=1CCC=O)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 202
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3
3-(3'-(Difluoromethoxy)-2'-iodophenyl)propionaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013000917-250mg |
3-(3'-(Difluoromethoxy)-2'-iodophenyl)propionaldehyde |
1261440-45-2 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A013000917-500mg |
3-(3'-(Difluoromethoxy)-2'-iodophenyl)propionaldehyde |
1261440-45-2 | 97% | 500mg |
$855.75 | 2023-09-03 | |
| Alichem | A013000917-1g |
3-(3'-(Difluoromethoxy)-2'-iodophenyl)propionaldehyde |
1261440-45-2 | 97% | 1g |
$1549.60 | 2023-09-03 |
3-(3'-(Difluoromethoxy)-2'-iodophenyl)propionaldehyde Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-(3'-(Difluoromethoxy)-2'-iodophenyl)propionaldehyde
Introduction to 3-(3'-(Difluoromethoxy)-2'-iodophenyl)propionaldehyde and Its Significance in Modern Chemical Research
3-(3'-(Difluoromethoxy-2'-iodophenyl)propionaldehyde (CAS No. 1261440-45-2) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both difluoromethoxy and iodophenyl substituents, makes it a versatile building block for the development of novel therapeutic agents.
The Difluoromethoxy group is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of drug candidates. This feature has been extensively explored in the design of kinase inhibitors, where the presence of fluorine atoms can significantly improve the pharmacokinetic properties of small molecules. Similarly, the iodophenyl moiety provides a strategic handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are fundamental in constructing complex molecular architectures.
In recent years, there has been a surge in research focused on developing innovative strategies for modulating protein-protein interactions (PPIs), which are critical in many biological pathways. 3-(3'-(Difluoromethoxy-2'-iodophenyl)propionaldehyde has emerged as a valuable scaffold for designing molecules that can selectively interfere with these interactions. For instance, studies have demonstrated its utility in generating potent inhibitors of specific PPIs involved in cancer progression and inflammatory diseases. The ability to fine-tune the electronic and steric properties of this compound allows researchers to develop highly specific probes for elucidating the mechanisms of these interactions.
The pharmaceutical industry has also shown considerable interest in leveraging this compound for the development of next-generation therapeutics. Its structural motifs have been incorporated into molecules targeting a wide range of diseases, including neurodegenerative disorders and autoimmune conditions. The Difluoromethoxy group, in particular, has been implicated in enhancing the bioavailability and selectivity of drug candidates, while the iodophenyl substituent facilitates further chemical manipulation to achieve desired pharmacological profiles.
Advances in synthetic methodologies have further expanded the potential applications of 3-(3'-(Difluoromethoxy-2'-iodophenyl)propionaldehyde. Recent innovations in transition-metal-catalyzed reactions have enabled the efficient construction of complex derivatives, opening new avenues for drug discovery. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups onto the aromatic ring, resulting in a library of novel compounds with enhanced biological activity.
The compound's role in medicinal chemistry extends beyond its use as an intermediate. It has also been explored as a tool for investigating enzyme mechanisms and developing enzyme inhibitors. The unique electronic properties of the Difluoromethoxy-substituted aromatic ring make it an ideal candidate for studying electron transfer processes in biological systems. Additionally, its reactivity with various nucleophiles allows for the generation of covalent enzyme inhibitors, which can provide insights into enzyme function and serve as lead compounds for drug development.
In conclusion, 3-(3'-(Difluoromethoxy-2'-iodophenyl)propionaldehyde strong>CAS No. 1261440-45-2 represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for developing innovative therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance in modern chemical research is set to grow even further.
1261440-45-2 (3-(3'-(Difluoromethoxy)-2'-iodophenyl)propionaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)